Cas no 84892-43-3 (4-(4-Bromophenyl)cyclohexanone)

• Product Name: 4-(4-Bromophenyl)cyclohexanone
• CAS No: 84892-43-3
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• MDL: MFCD11111144
• CID: 665967
• PubChem ID: 10083592
• Update Time: 2025-06-26

4-(4-Bromophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)cyclohexanone
• Cyclohexanone, 4-(4-bromophenyl)-
• 4-(p-bromophenyl)-cyclohexanone
• 4-(4-bromophenyl)cyclohexan-1-one
• BYVCFGNCJKEOOF-UHFFFAOYSA-N
• 4-(4-Bromo-phenyl)-cyclohexanone
• 3098AC
• AK109696
• ST24042931
• AKOS016009315
• CS-0157594
• SCHEMBL6660756
• 84892-43-3
• AS-60122
• MFCD11111144
• C76712
• DTXSID70435385

• MDL： MFCD11111144
• Inchi： 1S/C12H13BrO/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-2,5-6,10H,3-4,7-8H2
• InChI Key： BYVCFGNCJKEOOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC(CC1)=O

Computed Properties

• Exact Mass: 252.01498g/mol
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60 ºC
• Boiling Point: 340.3±42.0 ºC (760 Torr),
• Flash Point: 78.5±15.2 ºC,
• Solubility: Almost insoluble (0.099 g/l) (25 º C),

4-(4-Bromophenyl)cyclohexanone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-(4-Bromophenyl)cyclohexanone

Chemical Profile of 4-(4-Bromophenyl)cyclohexanone (CAS No. 84892-43-3)

4-(4-Bromophenyl)cyclohexanone, identified by its Chemical Abstracts Service (CAS) number 84892-43-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexanone core substituted with a 4-bromophenyl group, has garnered attention due to its versatile applications in synthetic chemistry and as a precursor in the development of biologically active molecules.

The structural motif of 4-(4-Bromophenyl)cyclohexanone consists of a six-membered saturated ring (cyclohexane) conjugated with a carbonyl group (C=O), while the aromatic ring is halogenated at the para position with a bromine atom. This unique arrangement imparts distinct reactivity patterns, making it a valuable intermediate in various chemical transformations. The presence of both the bromine atom and the carbonyl group allows for selective functionalization, enabling the synthesis of more complex structures through nucleophilic addition, condensation reactions, or cross-coupling processes.

In recent years, 4-(4-Bromophenyl)cyclohexanone has been extensively explored in the context of drug discovery and medicinal chemistry. Its structural features make it an attractive scaffold for designing molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their pharmacological activity in modulating enzyme inhibition and receptor binding. The bromine substituent, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks prevalent in many drugs.

One notable area where 4-(4-Bromophenyl)cyclohexanone has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of 4-(4-Bromophenyl)cyclohexanone, researchers have developed analogs that exhibit inhibitory effects on specific kinases. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential as a lead molecule for further optimization.

Another emerging application of 4-(4-Bromophenyl)cyclohexanone lies in its role as a precursor for agrochemicals. The cyclohexanone moiety is a common structural element in many pesticides and herbicides due to its stability and ability to interact with biological targets. Researchers have leveraged the reactivity of 4-(4-Bromophenyl)cyclohexanone to develop novel compounds with enhanced efficacy and reduced environmental impact. This underscores the compound's significance beyond pharmaceuticals, contributing to advancements in sustainable agriculture.

The synthesis of 4-(4-Bromophenyl)cyclohexanone typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route begins with the bromination of 4-phenylcyclohexanol or 4-phenylcyclohexane using brominating agents such as N-bromosuccinimide (NBS). Subsequent oxidation of the alcohol or ketone intermediate yields the desired product. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing reaction times and improving yields.

In academic research, 4-(4-Bromophenyl)cyclohexanone has been utilized as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure allows chemists to probe electronic effects and steric influences on chemical transformations. Such studies contribute to the broader understanding of organic chemistry principles and can inspire innovations in synthetic strategies across various disciplines.

The industrial relevance of 4-(4-Bromophenyl)cyclohexanone is further underscored by its commercial availability from multiple suppliers worldwide. This accessibility facilitates its use in both academic laboratories and industrial settings, fostering innovation and collaboration. As demand for specialized intermediates grows, compounds like 84892-43-3 are likely to remain integral to the chemical supply chain.

Looking ahead, the future applications of 4-(4-Bromophenyl)cyclohexanone are expected to expand with ongoing research into novel drug targets and sustainable chemical processes. Its versatility as a building block ensures that it will continue to play a pivotal role in synthetic chemistry, driving advancements across multiple sectors including medicine, agriculture, and materials science.